Cas no 813462-82-7 (4-methyl-1H-Imidazo[4,5-d]pyridazin-7-amine)

• Product Name: 4-methyl-1H-Imidazo[4,5-d]pyridazin-7-amine
• CAS No: 813462-82-7
• MF: C₆H₇N₅
• MW: 149.153279542923
• MDL: MFCD19205807
• CID: 715419
• PubChem ID: 24851119
• Update Time: 2025-06-28

4-methyl-1H-Imidazo[4,5-d]pyridazin-7-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1H-Imidazo[4,5-d]pyridazin-7-amine
• 1H-Imidazo[4,5-d]pyridazin-4-amine, 7-methyl- (9CI)
• 1H-Imidazo[4,5-d]pyridazin-7-amine,4-methyl-
• AKOS006340093
• 4-amino-7-methyl-3H-imidazo[4,5-d]pyridazine
• 7-Methyl-1H-imidazo[4,5-d]pyridazin-4-amine
• 813462-82-7
• 7-methyl-3H-imidazo[4,5-d]pyridazin-4-amine
• SCHEMBL2515520
• ARZPFOVROXWUDU-UHFFFAOYSA-N

• MDL： MFCD19205807
• Inchi： 1S/C6H7N5/c1-3-4-5(9-2-8-4)6(7)11-10-3/h2H,1H3,(H2,7,11)(H,8,9)
• InChI Key： ARZPFOVROXWUDU-UHFFFAOYSA-N
• SMILES： N1C=NC2C(C)=NN=C(C1=2)N

Computed Properties

• Exact Mass: 149.07
• Monoisotopic Mass: 149.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5A^2
• XLogP3: -0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines

Additional information on 4-methyl-1H-Imidazo[4,5-d]pyridazin-7-amine

Professional Introduction to 4-methyl-1H-Imidazo[4,5-d]pyridazin-7-amine (CAS No. 813462-82-7)

4-methyl-1H-Imidazo[4,5-d]pyridazin-7-amine is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential biological activities. This heterocyclic molecule, characterized by its imidazo[4,5-d]pyridazine core, represents a promising scaffold for the development of novel therapeutic agents. The compound's chemical structure, featuring a fused imidazole and pyridazine ring system, contributes to its diverse pharmacological properties and makes it an attractive candidate for further investigation in medicinal chemistry.

The chemical identity of this compound is unequivocally defined by its CAS number, 813462-82-7, which serves as a unique identifier in scientific literature and databases. This numbering system ensures precise classification and retrieval of information related to the compound's synthesis, properties, and applications. The molecular formula of 4-methyl-1H-Imidazo[4,5-d]pyridazin-7-amine is C₈H₈N₄, reflecting its composition of carbon, hydrogen, and nitrogen atoms arranged in a specific three-dimensional configuration. Such structural details are crucial for understanding the compound's reactivity and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazo[4,5-d]pyridazine derivatives due to their reported activities in various disease models. Research has highlighted the compound's 4-methyl-1H-Imidazo[4,5-d]pyridazin-7-amine moiety as a key pharmacophore responsible for its biological effects. Studies have demonstrated that this scaffold can modulate multiple signaling pathways, making it a versatile tool for drug discovery. For instance, preliminary investigations suggest that it may exhibit anti-inflammatory and antioxidant properties, which are relevant to conditions such as neurodegenerative diseases and chronic inflammation.

The synthesis of 4-methyl-1H-Imidazo[4,5-d]pyridazin-7-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors under controlled conditions. The introduction of the methyl group at the 4-position and the amine functionality at the 7-position are critical steps that define the compound's identity and influence its biological behavior. Advances in synthetic methodologies have enabled more efficient production processes, facilitating further exploration of this compound's therapeutic applications.

One of the most compelling aspects of 4-methyl-1H-Imidazo[4,5-d]pyridazin-7-amine is its potential as a lead compound for drug development. Its unique structural features allow for modifications that can enhance its pharmacokinetic properties and target specificity. Researchers have employed structure-based drug design strategies to optimize analogs of this compound, aiming to improve their efficacy and reduce side effects. These efforts align with contemporary trends in medicinal chemistry that emphasize rational design and computational modeling to accelerate the discovery of novel therapeutics.

The biological activity of 4-methyl-1H-Imidazo[4,5-d]pyridazin-7-amine has been evaluated in various in vitro and in vivo models. Initial studies have shown promising results in terms of cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to interact with specific enzymes and receptors has been explored, providing insights into possible mechanisms of action. These findings underscore the importance of this compound as a starting point for further pharmacological investigations.

The regulatory landscape for pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before clinical translation. While 4-methyl-1H-Imidazo[4,5-d]pyridazin-7-amine has not yet entered human clinical trials, preclinical studies are essential steps toward assessing its therapeutic potential. These studies involve detailed toxicology assessments and pharmacokinetic evaluations to determine appropriate dosing regimens and identify any potential adverse effects. Compliance with regulatory guidelines is paramount to ensure that such compounds are developed responsibly and ethically.

The future directions for research on 4-methyl-1H-Imidazo[4,5-d]pyridazin-7-amine include expanding its chemical library through analog synthesis and exploring novel therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies can foster innovation by combining expertise in synthetic chemistry, biochemistry, and pharmacology. Such partnerships are crucial for translating basic research findings into tangible therapeutic benefits for patients worldwide.

In conclusion, 4-methyl-1H-imidazo[4,5-d]pyridazin -7 -amine (CAS No.813462 -82 -7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of molecular mechanisms continues to evolve，this compound will undoubtedly play a pivotal role in shaping the future landscape of medicinal chemistry。